6-Aminonaphthalene-2-carbonyl chloride

• CAS RN: 132614-27-8
• Molecular Formula: C11H8ClNO
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 6-aminonaphthalene-2-carbonyl chloride
• InChI: InChI=1S/C11H8ClNO/c12-11(14)9-2-1-8-6-10(13)4-3-7(8)5-9/h1-6H,13H2
• InChI Key: OZULEYHPGANCBI-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC(=C2)N)C=C1C(=O)Cl
• synonyms: 2-Naphthalenecarbonyl chloride, 6-amino- (9CI)

Description

6-Aminonaphthalene-2-carbonyl chloride, also known as 2-Naphthylamine-6-carbonyl chloride, is a chemical compound that is commonly used in organic synthesis and scientific research. It is a white to yellow crystalline powder that is soluble in most organic solvents.

Mechanism of Action

The mechanism of action of 6-Aminonaphthalene-2-carbonyl chloride is not well understood. However, it is believed to act as an electrophilic reagent that reacts with nucleophiles such as amines, thiols, and alcohols. The resulting products can then be used in various applications such as organic synthesis and biochemical assays.
Biochemical and Physiological Effects:
There is limited information regarding the biochemical and physiological effects of this compound. However, it has been reported to exhibit cytotoxicity against certain cancer cell lines. It has also been used as a fluorescent probe for the detection of reactive oxygen species in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Aminonaphthalene-2-carbonyl chloride in lab experiments is its versatility in organic synthesis and biochemical assays. It can be used as a building block for the preparation of various compounds and as a reagent for the determination of amino acids and peptides. However, one limitation is its potential toxicity and carcinogenicity. Proper handling and disposal procedures should be followed to minimize exposure to the compound.

Future Directions

There are several future directions for the use of 6-Aminonaphthalene-2-carbonyl chloride in scientific research. One direction is the development of new fluorescent probes for biological imaging and detection of biomolecules. Another direction is the preparation of metal complexes for catalysis. Additionally, this compound can be used as a starting material for the synthesis of new pharmaceuticals and agrochemicals.
Conclusion:
In conclusion, this compound is a versatile compound that has numerous applications in organic synthesis and scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

The synthesis of 6-Aminonaphthalene-2-carbonyl chloride involves the reaction of 6-Aminonaphthalene-2-carboxylic acid with thionyl chloride. The reaction is carried out in the presence of a catalyst such as dimethylformamide or triethylamine. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

6-Aminonaphthalene-2-carbonyl chloride is widely used in organic synthesis as a building block for the preparation of various compounds such as dyes, pharmaceuticals, and agrochemicals. It is also used in the synthesis of fluorescent probes for biological imaging and detection of biomolecules. In addition, this compound is used in the preparation of metal complexes for catalysis and as a reagent for the determination of amino acids and peptides.